Cas no 887973-38-8 (5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid)

• Product Name: 5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid
• CAS No: 887973-38-8
• MF: C₁₄H₇F₆NO₂
• MW: 335.201304674149
• CID: 2199399
• Update Time: 2023-08-07

5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)-NICOTINIC ACID
• 5-(3,5-Bis(trifluoromethyl)phenyl)nicotinic acid
• AB24320
• 5-(3,5-Bis(trifluoromethyl)phenyl)-nicotinic acid

• Inchi： 1S/C14H7F6NO2/c15-13(16,17)10-2-7(3-11(4-10)14(18,19)20)8-1-9(12(22)23)6-21-5-8/h1-6H,(H,22,23)
• InChI Key： HHJDYJOZLDPADH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C2C=NC=C(C(=O)O)C=2)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 414
• Topological Polar Surface Area: 50.2